Cas no 2106388-26-3 (Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate)

• Product Name: Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate
• CAS No: 2106388-26-3
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6546567
• PubChem ID: 137941619
• Update Time: 2025-05-21

Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate
• Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate
• EN300-6510518
• 2106388-26-3

• Inchi： 1S/C10H19NO4S/c1-2-15-9(12)7-10(8-11)3-5-16(13,14)6-4-10/h2-8,11H2,1H3
• InChI Key： FVPQSFRWDLKCSM-UHFFFAOYSA-N
• SMILES： S1(CCC(CN)(CC(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate

Research Brief on Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate (CAS: 2106388-26-3)

Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate (CAS: 2106388-26-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiane-1,1-dioxide scaffold with an aminomethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

The synthesis of Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate involves a multi-step process, starting from readily available precursors. Key steps include the formation of the thiane-1,1-dioxide ring and subsequent functionalization to introduce the aminomethyl and ester groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research and development.

Pharmacological studies have revealed that Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of certain proteases and kinases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological profile.

In addition to its direct therapeutic potential, Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features, including the sulfone and amine functionalities, make it a versatile building block for the development of new chemical entities. Researchers are exploring its use in the design of prodrugs and targeted delivery systems, leveraging its unique physicochemical properties.

Recent publications have highlighted the compound's stability and compatibility with various reaction conditions, further underscoring its utility in medicinal chemistry. For instance, it has been successfully incorporated into peptide mimetics and small-molecule libraries for high-throughput screening. These applications demonstrate its broad relevance in drug discovery and development.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic efficacy and safety.

In conclusion, Ethyl 2-[4-(aminomethyl)-1,1-dioxothian-4-yl]acetate (CAS: 2106388-26-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated bioactivity and synthetic versatility, make it a valuable tool for drug discovery. Future studies will focus on advancing its therapeutic potential and addressing the challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the search for new and effective treatments for complex diseases.